Cas no 2229638-59-7 (2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylmethanesulfonyl chloride)

• Product Name: 2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylmethanesulfonyl chloride
• CAS No: 2229638-59-7
• MF: C₁₁H₁₈ClNO₂S
• MW: 263.78412103653
• CID: 6452979
• PubChem ID: 165869390
• Update Time: 2025-10-22

2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylmethanesulfonyl chloride
• EN300-2003002
• [2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]methanesulfonyl chloride
• 2229638-59-7

• Inchi： 1S/C11H18ClNO2S/c1-8(2)6-13-9(3)5-11(10(13)4)7-16(12,14)15/h5,8H,6-7H2,1-4H3
• InChI Key： ZOLIFRFDRKTOAZ-UHFFFAOYSA-N
• SMILES： ClS(CC1C=C(C)N(C=1C)CC(C)C)(=O)=O

Computed Properties

• Exact Mass: 263.0746777g/mol
• Monoisotopic Mass: 263.0746777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.4Ų

Additional information on 2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylmethanesulfonyl chloride

Research Brief on 2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylmethanesulfonyl chloride (CAS: 2229638-59-7)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of sulfonyl chloride derivatives as versatile intermediates in drug discovery and development. Among these, 2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylmethanesulfonyl chloride (CAS: 2229638-59-7) has emerged as a compound of particular interest due to its unique structural features and potential applications in targeted therapeutic development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and pharmacological relevance.

The compound's molecular structure, featuring a pyrrole core substituted with methyl and isobutyl groups, along with a reactive sulfonyl chloride moiety, makes it a valuable building block for the synthesis of more complex molecules. Recent studies have demonstrated its utility in the preparation of sulfonamide derivatives, which are widely recognized for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the sulfonyl chloride group enables facile nucleophilic substitution reactions, allowing for the efficient incorporation of this scaffold into various pharmacophores.

In terms of synthetic methodology, recent publications have reported optimized protocols for the preparation of 2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylmethanesulfonyl chloride with improved yields and purity. These advancements are critical for scaling up production and ensuring reproducibility in research settings. Furthermore, computational studies have provided insights into the compound's reactivity patterns, aiding in the rational design of derivatives with enhanced biological activity and reduced off-target effects.

Pharmacological investigations have begun to explore the potential of this compound and its derivatives in addressing unmet medical needs. Preliminary in vitro studies suggest that certain sulfonamide analogs exhibit promising activity against specific enzyme targets involved in disease pathways. However, further in vivo studies are required to validate these findings and assess the compound's therapeutic potential comprehensively.

In conclusion, 2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylmethanesulfonyl chloride represents a promising chemical entity in medicinal chemistry, with ongoing research uncovering its multifaceted applications. Continued exploration of its synthetic utility and biological activity is expected to yield novel therapeutic candidates, contributing to the advancement of chemical biology and drug discovery.